Cas no 2171983-76-7 (5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid)

5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure features a tetrahydrofuran (oxolane) ring with a carboxylic acid functionality, enhancing conformational rigidity and enabling precise modifications in peptide design. The Fmoc group provides orthogonal protection for the amine, facilitating solid-phase peptide synthesis (SPPS) under mild basic conditions. This compound is particularly valuable for introducing constrained backbone geometries or functionalized side chains, improving peptide stability and binding affinity. Its high purity and compatibility with standard SPPS protocols make it a reliable choice for researchers developing peptidomimetics, bioactive peptides, or structural probes in medicinal chemistry and biochemistry.
5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid structure
2171983-76-7 structure
Product Name:5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid
CAS No:2171983-76-7
MF:C26H30N2O6
MW:466.526207447052
CID:6547255
PubChem ID:165511403
Update Time:2025-06-11

5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid
    • EN300-1554961
    • 2171983-76-7
    • 5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)oxolane-3-carboxylic acid
    • Inchi: 1S/C26H30N2O6/c1-2-16(24(29)27-13-18-11-17(14-33-18)25(30)31)12-28-26(32)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23H,2,11-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
    • InChI Key: YYYWQJQLAUFGMA-UHFFFAOYSA-N
    • SMILES: O1CC(C(=O)O)CC1CNC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 466.21038668g/mol
  • Monoisotopic Mass: 466.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 114Ų

5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid Pricemore >>

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Additional information on 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid

Introduction to 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic Acid (CAS No. 2171983-76-7)

5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid, identified by its CAS number 2171983-76-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the context of targeted therapy and molecular recognition.

The molecular structure of 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid is characterized by its intricate arrangement of functional groups, including an oxolane ring, a fluorenyl moiety, and multiple amino and carboxylic acid functionalities. These structural features contribute to its unique chemical and biological properties, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can interact selectively with biological targets. The presence of the fluorenyl group in this molecule suggests potential applications in photodynamic therapy and fluorescence-based imaging techniques. Additionally, the amide and carboxylic acid functionalities provide opportunities for further derivatization, allowing chemists to tailor the properties of the compound for specific therapeutic purposes.

One of the most compelling aspects of 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid is its potential as a chiral building block. Chirality is a critical factor in many pharmaceuticals, as the biological activity of a molecule can be significantly influenced by its stereochemistry. The oxolane ring in this compound introduces chirality, which could be exploited to develop enantiomerically pure drugs with enhanced efficacy and reduced side effects.

Recent studies have demonstrated the importance of fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability and bioavailability. The fluorenyl group in 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid not only contributes to these properties but also offers a platform for further functionalization. This allows researchers to design molecules with tailored interactions, making them suitable for various biological applications.

The methoxycarbonyl group in the molecule is another key feature that enhances its pharmaceutical potential. This group can serve as a protective moiety during synthesis and can be readily converted into other functional groups under specific conditions. Such versatility makes 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid a valuable intermediate in the synthesis of more complex drug candidates.

In addition to its structural complexity, 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests that it could be developed into a drug that targets specific diseases or conditions. Further research is needed to fully elucidate its mechanism of action and to optimize its pharmacological properties.

The oxolane ring is particularly interesting from a chemical perspective, as it introduces rigidity into the molecule while still allowing for conformational flexibility. This balance between rigidity and flexibility can be crucial for achieving optimal binding affinity and selectivity when designing drugs. The oxolane ring in 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-3-carboxylic acid may also contribute to its stability under various conditions, which is an important consideration for drug candidates.

The combination of these structural features makes 5-({2-({(9H-fluoren-9-yloxy carbonyl})amino)methylbutan amide}methyl)Oxolane-3-carb oxylic acid (CAS No.2171983-76-7)
a versatile and promising compound for further exploration in pharmaceutical research. Its unique structural characteristics offer opportunities for designing novel therapeutics with improved efficacy and selectivity. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.

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